Cas no 15570-39-5 (Octanedioic acid, 1-(phenylmethyl) ester)

• Product name: Octanedioic acid, 1-(phenylmethyl) ester
• CAS No: 15570-39-5
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 5249742
• PubChem ID: 90939979

Octanedioic acid, 1-(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Octanedioic acid, 1-(phenylmethyl) ester
• Suberic acid mono-benzyl ester
• 8-(Benzyloxy)-8-oxooctanoic acid
• G67502
• 8-oxo-8-phenylmethoxyoctanoic acid
• SCHEMBL16197784
• 15570-39-5
• AKOS037654950
• MS-21666
• A1-26321

• Inchi： 1S/C15H20O4/c16-14(17)10-6-1-2-7-11-15(18)19-12-13-8-4-3-5-9-13/h3-5,8-9H,1-2,6-7,10-12H2,(H,16,17)
• InChI Key： KIDAZJWBHFODTB-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)CCCCCCC(O)=O

Computed Properties

• Exact Mass: 264.13615911g/mol
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls